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Compound of Interest

Compound Name: 3-Thienylboronic acid

Cat. No.: B050007

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety protocols, operational procedures,

and disposal plans for 3-Thienylboronic acid, a common reagent in synthetic chemistry.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

laboratory environment.

Chemical and Physical Properties

A summary of the key identifying and physical data for 3-Thienylboronic acid is provided

below.

Property

Value

Chemical Name

3-Thienylboronic acid

(Thiophene-3-yl)boronic acid, 3-Thiopheneboric

Synonym(s) acid

CAS Number 6165-69-1
Molecular Formula C4HsBO2S
Molecular Weight 127.96 g/mol
Form Solid

Melting Point 164-169 °C
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Hazard Identification and Personal Protective Equipment (PPE)

3-Thienylboronic acid is classified with several hazards that necessitate the use of

appropriate personal protective equipment. The signal word for this chemical is "Warning".[1]

Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

To mitigate these risks, the following PPE is mandatory when handling 3-Thienylboronic acid:

Protection Type

Specification

Standard Examples

Eye/Face Protection

Tightly fitting safety goggles or
a face shield worn over safety
glasses.[2][3][4]

EN 166 (EU) or NIOSH (US)

Skin Protection

Chemical-impermeable gloves

and a flame-resistant lab coat.

[21(31[4]

EN 374

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation occurs.

[2]14]

NIOSH (US) or EN 149 (EU)

Footwear

Closed-toe shoes.[3]

Operational Plan: From Receipt to Disposal
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This section provides a step-by-step guide for the safe handling and disposal of 3-
Thienylboronic acid in a laboratory setting.

1. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks. Ensure the
label is clear and legible.

o Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area.[2][4][5] Keep it away from incompatible materials such as strong oxidizing agents and
strong acids.[5]

2. Handling and Use

e Engineering Controls: All handling of 3-Thienylboronic acid should be conducted in a
certified chemical fume hood to ensure adequate ventilation.[2][4] An eyewash station and
safety shower should be readily accessible.[4][6]

e Weighing and Transfer: To minimize dust formation, carefully weigh the solid in a tared,
sealed container.[3] When transferring, use non-sparking tools.[2]

 Dissolving: When preparing solutions, slowly add the solid 3-Thienylboronic acid to the
solvent to prevent splashing.[3]

o General Practices: Avoid contact with skin and eyes.[2][6] Do not eat, drink, or smoke in the
handling area.[2] Wash hands thoroughly after handling.[7]

3. Spill and Emergency Procedures

o Small Spills: For small spills, vacuum or sweep up the material and place it into a suitable,
labeled container for disposal.[4][6] Avoid generating dust.[4][5]

o Large Spills: In the event of a large spill, evacuate the immediate area and alert other
laboratory personnel.[3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[4][6] Seek medical attention.[4][6]
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» Skin Contact: Remove all contaminated clothing and drench the affected skin with running
water for at least 15 minutes.[3][4] If skin irritation occurs, seek medical advice.[5]

« Inhalation: Move the person to fresh air.[4][6] If breathing is difficult, provide oxygen and seek
medical attention.[4][6]

 Ingestion: Wash out the mouth with water.[3][6] Do not induce vomiting.[3][4] Seek
immediate medical attention.[4][7]

4. Disposal Plan

o Waste Collection: All waste containing 3-Thienylboronic acid, including contaminated
materials like gloves and weighing paper, should be collected in a clearly labeled, closed
container for hazardous waste.

» Final Disposal: The disposal of chemical waste must be in accordance with all applicable
local, state, and federal regulations.[5][7] Dispose of the contents and container at an
approved waste disposal facility.[5] Do not allow the product to enter drains.[8]

Safe Handling Workflow

The following diagram outlines the standard workflow for handling 3-Thienylboronic acid in a
laboratory setting.
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Safe Handling Workflow for 3-Thienylboronic Acid

Preparation

Don Personal Protective Equipment (PPE)

Set up in Chemical Fume Hood

Weigh Compound

Transfer and Use in Reaction

Cleanup &|Storage

Decontaminate Work Area

:

Store in a Cool, Dry, Ventilated Area Collect Contaminated Waste

Dispose via Approved Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Thienylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Thienylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050007#personal-protective-equipment-for-handling-
3-thienylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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